5-fluoro-3-bromomethyl-1,2-benzisoxazole synonyms and nomenclature
5-fluoro-3-bromomethyl-1,2-benzisoxazole synonyms and nomenclature
5-Fluoro-3-bromomethyl-1,2-benzisoxazole: Comprehensive Nomenclature, Synonyms, and Synthetic Applications
Abstract
In the realm of medicinal chemistry and active pharmaceutical ingredient (API) development, 5-fluoro-3-bromomethyl-1,2-benzisoxazole serves as a highly reactive, critical electrophilic building block. This technical guide explores its structural nomenclature, its mechanistic role in drug synthesis, and provides field-proven, self-validating experimental protocols for its conversion into neuro-active therapeutics, most notably 5-fluoro-zonisamide.
Structural Identity and Nomenclature
The core structural scaffold of the compound consists of a benzene ring fused to an isoxazole ring ()[1]. According to IUPAC numbering conventions, the oxygen atom is designated as position 1, the nitrogen as position 2, and the carbon bridging the heterocycle to the exocyclic methyl group as position 3[1]. The fused benzene ring occupies positions 4 through 7, placing the fluorine substituent at the 5-position[1].
The presence of the bromomethyl group at the 3-position is the defining feature that dictates its utility as an alkylating agent.
Table 1: Quantitative Data and Chemical Identifiers
| Property | Value | Source |
|---|---|---|
| Preferred IUPAC Name | 3-(bromomethyl)-5-fluoro-1,2-benzoxazole | ()[2] |
| Common Synonyms | 3-(bromomethyl)-5-fluorobenzo[d]isoxazole; 5-fluoro-3-(bromomethyl)-1,2-benzisoxazole | ()[3] |
| CAS Registry Number | 63167-28-2 | ()[3] |
| Molecular Formula | C8H5BrFNO | ()[3] |
| Molecular Weight | 230.04 g/mol | ()[3] |
| SMILES String | C1=CC2=C(C=C1F)C(=NO2)CBr | ()[4] |
Mechanistic Role in Drug Development
From a mechanistic standpoint, 5-fluoro-3-bromomethyl-1,2-benzisoxazole is engineered for rapid bimolecular nucleophilic substitution (
The 5-fluoro substitution is a deliberate pharmacological design. Fluorination at this specific position increases the lipophilicity (LogP) and metabolic stability of downstream APIs ()[4]. This is a critical requirement for neuro-active compounds like 5-fluoro-zonisamide (5-fluoro-1,2-benzisoxazole-3-methanesulfonamide), where enhanced blood-brain barrier (BBB) penetration is necessary for anti-convulsive efficacy ()[6].
Experimental Protocols: Synthesis of 5-Fluoro-Zonisamide
As an application scientist, achieving high yields with this intermediate requires strict control over the solvent environment to balance the solubility of organic and inorganic reactants. The following self-validating workflows detail its conversion into 5-fluoro-zonisamide, adapted from foundational patent literature ()[7],[5].
Protocol A: Sulfonation to Sodium 5-Fluoro-1,2-benzisoxazole-3-methanesulfonate
Causality & Insight: This step utilizes a methanol/water co-solvent system. Methanol dissolves the highly lipophilic bromomethyl starting material, while water solubilizes the inorganic sodium sulfite (
-
Dissolution: Dissolve 1.0 equivalent of 5-fluoro-3-bromomethyl-1,2-benzisoxazole in methanol (approx. 15 volumes).
-
Nucleophilic Attack: Prepare a saturated aqueous solution of sodium sulfite (1.1 equivalents) and add it dropwise to the methanolic solution[5].
-
Thermal Activation: Heat the mixture to 50°C under continuous stirring for 4 hours.
-
Self-Validation (In-process control): Monitor the disappearance of the starting material via HPLC (UV detection at 254 nm). Do not proceed until the starting material peak is <1%.
-
-
Isolation & Purification: Concentrate the mixture under reduced pressure to remove the methanol. Dissolve the resulting crystalline residue in warm methanol to precipitate unreacted inorganic salts, filter, and concentrate the filtrate. Wash the final residue with diethyl ether to selectively remove non-polar organic impurities, yielding the pure sodium sulfonate salt[5].
Protocol B: Chlorination to 5-Fluoro-1,2-benzisoxazole-3-methanesulfonyl Chloride
Causality & Insight: The sodium sulfonate salt is highly stable but unreactive toward amination. It must be converted into a highly electrophilic sulfonyl chloride. Phosphorus oxychloride (
-
Reflux: Suspend the sodium sulfonate salt in neat
(excess, approx. 5-7 volumes) and heat to reflux for 4 hours[5]. -
Distillation: Remove the excess
via vacuum distillation. Critical: Complete removal is necessary to prevent violent hydrolysis and yield loss in the subsequent amination step. -
Extraction: Dissolve the oily residue in benzene or toluene, filter to remove residual phosphate salts, and concentrate to yield the sulfonyl chloride intermediate[5].
Protocol C: Amination to 5-Fluoro-Zonisamide
-
Reaction: Dissolve the sulfonyl chloride intermediate in anhydrous ethyl acetate.
-
Ammonia Purge: Bubble dry ammonia (
) gas through the solution at 0-5°C until the reaction is complete.-
Self-Validation: Monitor via TLC (Ethyl Acetate/Hexane 1:1) until the highly mobile sulfonyl chloride spot is entirely replaced by the highly polar sulfonamide spot.
-
-
Crystallization: Wash the organic layer with water to remove ammonium chloride byproducts, dry over
, and crystallize the target API from ethyl acetate[6].
Visualizations
Chemical synthesis pathway from the bromomethyl intermediate to 5-fluoro-zonisamide.
Step-by-step experimental workflow for the SN2 sulfonation of the bromomethyl intermediate.
References
-
National Center for Biotechnology Information. "PubChem Compound Summary for CID 14575024, 3-(Bromomethyl)-5-fluorobenzo[d]isoxazole". PubChem. URL:[Link]
-
National Center for Biotechnology Information. "PubChem Compound Summary for CID 332592, 1,2-Benzisoxazole-3-methanesulfonamide, 5-fluoro-". PubChem. URL:[Link]
- Uno, H., et al. "Methane-sulfonamide derivatives, the preparation thereof and composition comprising the same". U.S. Patent 4,172,896, issued October 30, 1979.
-
Wikipedia Contributors. "Benzisoxazole". Wikipedia, The Free Encyclopedia. URL: [Link]
- Mendelovici, M., et al. "Derivatives of 1,2-benzisoxazole-3-methane sulfonic acid as novel intermediates for the synthesis of zonisamide". U.S. Patent Application Publication US20060014814A1, published January 19, 2006.
Sources
- 1. Benzisoxazole - Wikipedia [en.wikipedia.org]
- 2. 3-(Bromomethyl)-5-fluorobenzo[d]isoxazole | C8H5BrFNO | CID 14575024 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 3. 3-(Bromomethyl)-5-fluorobenzo[d]isoxazole | C8H5BrFNO | CID 14575024 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 4. 1,2-Benzisoxazole-3-methanesulfonamide, 5-fluoro- | C8H7FN2O3S | CID 332592 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 5. US4172896A - Methane-sulfonamide derivatives, the preparation thereof and composition comprising the same - Google Patents [patents.google.com]
- 6. US20060014814A1 - Derivatives of 1,2-benzisoxazole-3-methane sulfonic acid as novel intermediates for the synthesis of zonisamide - Google Patents [patents.google.com]
- 7. US4172896A - Methane-sulfonamide derivatives, the preparation thereof and composition comprising the same - Google Patents [patents.google.com]
